Cas no 137330-13-3 (Tilmicosin phosphate)

Tilmicosin phosphate Properties

Names and Identifiers

• Tilmicosin phosphate
• 20-Deoxo-20-(3,5-dimethyl-1-piperidinyl)desmycosin phosphate
• Tilmicosin (phosphate) NEW
• EL-870 phosphate
• LY-177370 phosphate
• tilmicosina fosfato
• CCG-270598
• Tilmovet AC
• DTXSID201019820
• (4R,5S,6S,7R,9R,11E,13E,15R,16R)-6-[(2R,3R,4S,5S,6R)-4-(dimethylamino)-3,5-dihydroxy-6-methyloxan-2-yl]oxy-7-[2-[(3R,5S)-3,5-dimethylpiperidin-1-yl]ethyl]-16-ethyl-4-hydroxy-15-[[(2R,3R,4R,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxymethyl]-5,9,13-trimethyl-1-oxacyclohexadeca-11,13-diene-2,10-dione;phosphoric acid
• MFCD06797805
• D02493
• Q-201834
• (4R,5S,6S,7R,9R,11E,13E,15R,16R)-6-{[(2R,3R,4S,5S,6R)-4-(dimethylamino)-3,5-dihydroxy-6-methyloxan-2-yl]oxy}-7-{2-[(3R,5S)-3,5-dimethylpiperidin-1-yl]ethyl}-16-ethyl-4-hydroxy-15-({[(2R,3R,4R,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxy}methyl)-5,9,13-trimethyl-1-oxacyclohexadeca-11,13-diene-2,10-dione; phosphoric acid
• Tylosin, 4(sup A)-O-de(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-20-deoxo-20-(3,5-dimethyl-1-piperidinyl)-, (20(cis))-, phosphate (1:1) (salt)
• Tylosin, 4A-O-de(2,6-dideoxy-3-C-methyl-alpha-l-ribo-hexopyranosyl)-20-deoxo-20-(3,5-dimethyl-1-piperidinyl)-, (20(cis))-, phosphate (1:1) (salt)
• Pulmotil 90
• LY-177370 PHOSPHATE
• SMH7U1S683
• 4A-O-de(2,6-Dideoxy-3-C-methyl-alpha-l-ribo-hexopyranosyl)-20-deoxo-20-(cis-3,5-dimethylpiperidino)tylosin phosphate (1:1) (salt)
• SCHEMBL1184136
• Tilmicosin phosphate (USAN)
• 4 Sup(A)-O-De(2,6-Dideoxy-3-C-Methyl-Alpha-L-Ribo-Hexopyranosyl)-20-Deoxo-20-(Cis-3,5-Dimethylpiperidino)Tylosin Phosphate (1:1) (Salt)
• TYLOSIN, 4 SUP(A)-O-DE(2,6-DIDEOXY-3-C-METHYL-.ALPHA.-L-RIBO-HEXOPYRANOSYL)-20-DEOXO-20-(3,5-DIMETHYL-1-PIPERIDINYL)-, (20(CIS))-, PHOSPHATE (1:1) (SALT)
• TYLOSIN, 4 SUP(A)-O-DE(2,6-DIDEOXY-3-C-METHYL-alpha-L-RIBO-HEXOPYRANOSYL)-20-DEOXO-20-(3,5-DIMETHYL-1-PIPERIDINYL)-, (20(CIS))-, PHOSPHATE (1:1) (SALT)
• DTXCID701477702
• Tilmicosin Phosphate Salt (>80%)
• NESIVXZOSKKUDP-ARVJLQODSA-N
• Tilmicosinphosphate
• CS-4729
• UNII-SMH7U1S683
• TILMICOSIN PHOSPHATE (MART.)
• 137330-13-3
• (4R,5S,6S,7R,9R,11E,13E,15R,16R)-6-[(2R,3R,4S,5S,6R)-4-(dimethylamino)-3,5-dihydroxy-6-methyloxan-2-yl]oxy-7-[2-[(3S,5R)-3,5-dimethylpiperidin-1-yl]ethyl]-16-ethyl-4-hydroxy-15-[[(2R,3R,4R,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxymethyl]-5,9,13-trimethyl-1-oxacyclohexadeca-11,13-diene-2,10-dione;phosphoric acid
• CHEMBL2105782
• Tilmovet 90Type A Medicated Article
• Tilmicosin phosphate salt
• Tilmicosin (phosphate)
• AKOS027327584
• 4 SUP(A)-O-DE(2,6-DIDEOXY-3-C-METHYL-.ALPHA.-L-RIBO-HEXOPYRANOSYL)-20-DEOXO-20-(CIS-3,5-DIMETHYLPIPERIDINO)TYLOSIN PHOSPHATE (1:1) (SALT)
• TILMICOSIN PHOSPHATE [MART.]
• 4(sup A)-O-de(2,6-Dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-20-deoxo-20-(cis-3,5-dimethylpiperidino)tylosin phosphate (1:1) (salt)
• Tilmicosin phosphate [USAN]
• HY-B0905A
• Tilmicosin Phosphate Salt (~80%)
• Tilmovet ACOral Solution
• s5573
• Q27289281
• Tilmicosin phosphate, Antibiotic for Culture Media Use Only
• LY177370 phosphate
• TILMICOSIN PHOSPHATE [GREEN BOOK]
• Micotil 300
• +Expand

• MDL： MFCD06797805
• InChIKey： NESIVXZOSKKUDP-ARVJLQODSA-N
• Inchi： 1S/C46H80N2O13.H3O4P/c1-13-36-33(24-57-46-44(56-12)43(55-11)40(53)31(8)59-46)19-25(2)14-15-34(49)28(5)20-32(16-17-48-22-26(3)18-27(4)23-48)42(29(6)35(50)21-37(51)60-36)61-45-41(54)38(47(9)10)39(52)30(7)58-45;1-5(2,3)4/h14-15,19,26-33,35-36,38-46,50,52-54H,13,16-18,20-24H2,1-12H3;(H3,1,2,3,4)/b15-14+,25-19+;/t26-,27+,28-,29+,30-,31-,32+,33-,35-,36-,38+,39-,40-,41-,42-,43-,44-,45+,46-;/m1./s1
• SMILES： P(=O)(O)(O)O.O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C)O1)O)N(C)C)O)[C@@H]1[C@@H](C)[C@@H](CC(=O)O[C@H](CC)[C@H](C=C(C)C=CC([C@H](C)C[C@@H]1CCN1C[C@@H](C)C[C@@H](C)C1)=O)CO[C@H]1[C@@H]([C@@H]([C@@H]([C@@H](C)O1)O)OC)OC)O |c:30,t:33|

Computed Properties

• Exact Mass: 966.54300
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 12
• Monoisotopic Mass: 966.543
• Heavy Atom Count: 66
• Complexity: 1470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 19
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 264A^2
• Isotope Atom Count: 0
• Topological Polar Surface Area: 264A^2

Experimental Properties

• LogP: 2.35070
• PSA: 273.72000
• Refractive Index: 1.57
• Boiling Point: 926.6°C at 760 mmHg
• Melting Point: 130-135°C
• Flash Point: 166.3±27.9 °C
• Color/Form: Pale yellow powder
• Density: 1.21